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Compound Name: 1,12-Dodecanediamine
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Application Note
This document provides a detailed protocol for the synthesis of Nylon 12,6, a high-performance

polyamide, utilizing 1,12-dodecanediamine and adipic acid as monomers. The synthesis is a

two-step process involving the formation of a nylon salt followed by a high-temperature melt

polycondensation. This protocol is intended for researchers in materials science, polymer

chemistry, and drug development who require a robust method for producing Nylon 12,6 with

well-defined properties.

Nylon 12,6 is a semi-crystalline thermoplastic polymer with a unique combination of mechanical

and thermal properties. The "12" and "6" in its designation refer to the number of carbon atoms

in the diamine (1,12-dodecanediamine) and dicarboxylic acid (adipic acid) monomers,

respectively. This specific composition results in a polymer with excellent flexibility, good

thermal stability, and lower moisture absorption compared to shorter-chain nylons. These

characteristics make it a promising material for various applications, including specialty fibers,

engineering plastics, and advanced drug delivery systems.

The following protocol details the necessary reagents, equipment, and step-by-step procedures

for both the preparation of the Nylon 12,6 salt and its subsequent polymerization. Adherence to

the specified reaction conditions is crucial for achieving a high molecular weight polymer with

the desired physical and chemical properties.
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The synthesis of Nylon 12,6 is performed in two main stages:

Preparation of Nylon 12,6 Salt (Dodecamethylenediammonium Adipate)

Melt Polycondensation of Nylon 12,6 Salt

Materials and Equipment
Reagents Equipment

1,12-Dodecanediamine (99% purity)
Jacketed glass reactor with mechanical stirrer,

condenser, and nitrogen inlet

Adipic Acid (99% purity) Heating mantle with temperature controller

Ethanol (95%) Vacuum oven

Deionized Water
High-pressure stainless-steel autoclave with a

stirrer, pressure gauge, and vacuum port

Nitrogen (high purity) Buchner funnel and filter paper

Beakers and graduated cylinders

Magnetic stir plate and stir bars

Part 1: Preparation of Nylon 12,6 Salt
This step involves the neutralization reaction between 1,12-dodecanediamine and adipic acid

in a solvent to form the diammonium-dicarboxylate salt.

Procedure:

Dissolution of Adipic Acid: In a 1 L beaker, dissolve 0.1 mol of adipic acid in 500 mL of 95%

ethanol. Gently heat the mixture to 60°C on a magnetic stir plate to facilitate dissolution.

Dissolution of 1,12-Dodecanediamine: In a separate 500 mL beaker, dissolve 0.1 mol of

1,12-dodecanediamine in 300 mL of 95% ethanol.

Salt Formation: Slowly add the 1,12-dodecanediamine solution to the stirred adipic acid

solution at 60°C. A white precipitate of the Nylon 12,6 salt will form immediately.
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Crystallization: Continue stirring the mixture for 1 hour at 60°C to ensure complete reaction.

Isolation: Allow the mixture to cool to room temperature. Collect the precipitated salt by

vacuum filtration using a Buchner funnel.

Washing: Wash the salt cake on the filter with two 50 mL portions of cold 95% ethanol to

remove any unreacted monomers.

Drying: Dry the Nylon 12,6 salt in a vacuum oven at 80°C for 12 hours or until a constant

weight is achieved.

Characterization (Optional): The formation of the salt can be confirmed by titration or by

measuring its melting point.

Part 2: Melt Polycondensation of Nylon 12,6 Salt
In this stage, the dried nylon salt is heated under controlled temperature and pressure to

induce polycondensation, forming the high molecular weight Nylon 12,6 polymer.

Procedure:

Reactor Setup: Place the dried Nylon 12,6 salt into a high-pressure stainless-steel autoclave.

Purging: Seal the autoclave and purge the system with high-purity nitrogen for 15 minutes to

remove any residual oxygen.

Initial Heating and Pressurization: While maintaining a slow nitrogen flow, heat the autoclave

to 220°C. The pressure inside the reactor will increase due to the release of water vapor

from the initial condensation. Maintain the pressure at approximately 1.8 MPa.

Polycondensation - Stage 1: Hold the temperature at 220°C and the pressure at 1.8 MPa for

2 hours. Water, the byproduct of the condensation reaction, will be continuously removed.

Pressure Reduction: Gradually reduce the pressure to atmospheric pressure over a period of

1 hour while increasing the temperature to 250°C.

Polycondensation - Stage 2 (Vacuum): Apply a vacuum to the system and continue the

polymerization at 250°C for an additional 3 hours to further increase the molecular weight of
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the polymer by removing the remaining water.

Extrusion and Cooling: Once the polymerization is complete, extrude the molten Nylon 12,6

polymer from the reactor as a strand into a water bath to cool and solidify.

Pelletizing: Cut the solidified polymer strand into pellets for further characterization and

processing.

Data Presentation
Table 1: Reactant Quantities for Nylon 12,6 Salt Preparation

Reactant
Molecular
Weight ( g/mol
)

Moles (mol) Mass (g)
Volume of
Solvent (mL)

1,12-

Dodecanediamin

e

200.37 0.1 20.04
300 (95%

Ethanol)

Adipic Acid 146.14 0.1 14.61
500 (95%

Ethanol)

Table 2: Typical Properties of Synthesized Nylon 12,6

Property Value

Melting Temperature (T_m) ~234 °C[1]

Glass Transition Temperature (T_g) ~75 °C[1]

Decomposition Temperature (T_d) > 350 °C

Inherent Viscosity 1.2 - 1.5 dL/g

Appearance Off-white to yellowish solid

Mandatory Visualization
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Part 1: Nylon 12,6 Salt Preparation

Part 2: Melt Polycondensation
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Caption: Experimental workflow for the two-step synthesis of Nylon 12,6.
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Caption: Reaction pathway for the synthesis of Nylon 12,6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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